3-[3-(Thiophen-2-yl)propyl]-1,2-oxazol-5-amine

• IUPAC Name: 3-(3-thiophen-2-ylpropyl)-1,2-oxazol-5-amine
• InChI: InChI=1S/C10H12N2OS/c11-10-7-8(12-13-10)3-1-4-9-5-2-6-14-9/h2,5-7H,1,3-4,11H2
• InChI Key: YKPXHDZGGCTGBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCCC2=NOC(=C2)N
• Molecular Formula: C10H12N2OS
• Molecular Weight: 208.28 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, etc. For “3-[3-(Thiophen-2-yl)propyl]-1,2-oxazol-5-amine”, the molecular formula is C10H12N2OS and the molecular weight is 208.28.

Scientific Research Applications

Anticancer Agents

. The presence of the thiophene moiety within the structure of 3-[3-(Thiophen-2-yl)propyl]-1,2-oxazol-5-amine suggests potential applications in cancer treatment research. Its structural framework could be explored for the development of novel chemotherapeutic agents, particularly targeting specific cancer cell lines through selective cytotoxicity.

Anti-Atherosclerotic Agents

. Atherosclerosis is a condition characterized by the hardening and narrowing of the arteries due to plaque buildup. Research into the use of thiophene derivatives could lead to new treatments that prevent or reverse the progression of this cardiovascular disease.

Metal Complexing Agents

. 3-[3-(Thiophen-2-yl)propyl]-1,2-oxazol-5-amine could be investigated for its ability to form complexes with various metals. These complexes can have diverse applications, including catalysis in organic reactions, as well as in the design of new materials with unique electronic and optical properties.

Development of Insecticides

. The compound could be a precursor or an active ingredient in the formulation of insecticides that target specific pests, offering a more environmentally friendly alternative to traditional pesticides.

Kinase Inhibition

Kinases are enzymes that play a crucial role in the regulation of various cellular processes. . Therefore, 3-[3-(Thiophen-2-yl)propyl]-1,2-oxazol-5-amine could be valuable in the development of kinase inhibitors, which are important in the treatment of diseases like cancer and inflammatory disorders.

Antimicrobial Activity

. Research into 3-[3-(Thiophen-2-yl)propyl]-1,2-oxazol-5-amine could contribute to the fight against antibiotic-resistant bacteria by providing a new class of antimicrobial agents.

Material Science Applications

. The subject compound could be used in the creation of conductive polymers, which are essential for the development of electronic devices, including sensors and solar cells.

Neuropharmacological Agents

, 3-[3-(Thiophen-2-yl)propyl]-1,2-oxazol-5-amine might be explored for its potential use in the treatment of neurological disorders.

Mechanism of Action

Thiophenes

are a class of heterocyclic compounds that contain a ring of four carbon atoms and one sulfur atom . They are known to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science . Thiophenes have been reported to exhibit anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities .